![molecular formula C7H5ClN2 B1372469 4-chloro-1H-pyrrolo[2,3-c]pyridine CAS No. 1188313-15-6](/img/structure/B1372469.png)
4-chloro-1H-pyrrolo[2,3-c]pyridine
Overview
Description
4-chloro-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C7H5ClN2 and its molecular weight is 152.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-chloro-1H-pyrrolo[2,3-c]pyridine is pivotal in the synthesis of various heterocyclic compounds. It is a critical intermediate in the synthesis of pyranopyrimidine scaffolds, which are extensively used in the medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. Hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, have been employed in the synthesis of these scaffolds, demonstrating the compound's versatility in synthetic chemistry (Parmar et al., 2023).
Role in Kinase Inhibition
The pyrrolopyridine scaffold, closely related to this compound, has proven versatile in the design of kinase inhibitors due to its ability to interact with kinases via multiple binding modes. This flexibility makes it a frequent element in the structure of kinase inhibitors, showing its importance in the development of treatments targeting various kinases (Wenglowsky, 2013).
Medicinal Applications
This compound derivatives, due to their structural complexity and versatility, play a significant role in medicinal chemistry. These derivatives exhibit a wide range of biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties. Their high affinity for various ions and their potential as chemosensors highlight their importance in biological and analytical applications (Abu-Taweel et al., 2022), (Altaf et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been studied for their efficacy in reducing blood glucose levels , suggesting potential targets within glucose metabolism pathways.
Mode of Action
The compound’s interaction with its targets and the resulting changes at a molecular level remain to be elucidated. The covalent nature of n–c and c–c bonds in the pyrrolopyridine skeleton of the molecule has been established .
Biochemical Pathways
, related compounds have shown potential in treating disorders involving elevated plasma blood glucose. This suggests that 4-chloro-1H-pyrrolo[2,3-c]pyridine may influence pathways related to glucose metabolism.
Result of Action
Related compounds have shown efficacy in reducing blood glucose levels , suggesting potential therapeutic effects in conditions such as diabetes and other metabolic disorders.
Properties
IUPAC Name |
4-chloro-1H-pyrrolo[2,3-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-6-3-9-4-7-5(6)1-2-10-7/h1-4,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMYWTYDKYPYCGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CN=CC(=C21)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40676829 |
Source
|
| Record name | 4-Chloro-1H-pyrrolo[2,3-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1188313-15-6 |
Source
|
| Record name | 4-Chloro-1H-pyrrolo[2,3-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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